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In the rapidly advancing field of LED curing, the selection of an appropriate photoinitiator is
paramount to achieving desired formulation properties, including cure speed, depth of cure,
and low migration. This guide provides a detailed comparison of two high-performance
polymeric photoinitiators, Omnipol 910 and Omnipol TP, for researchers, scientists, and
professionals in drug development and material science.

Introduction to Omnipol 910 and Omnipol TP

Omnipol 910 is a polymeric Type | photoinitiator belonging to the aminoalkylphenone class.[1]
[2][3] It is recognized for its high reactivity and is particularly effective in pigmented systems
due to its strong absorption in the UV-B region.[1][2] Omnipol TP is a polymeric Type |
photoinitiator based on TPO-L, known for its high efficiency, low odor, and excellent low
migration properties, making it suitable for sensitive applications like food packaging.[4] Both
are designed for use in UV and LED curing applications.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Omnipol 910 and Omnipol TP is
presented below. These properties are crucial in determining their suitability for specific LED
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curing formulations.

Property

Omnipol 910

Omnipol TP

Chemical Class

Polymeric Aminoalkylphenone

Polymeric TPO-L

Photoinitiator Type

Type | (Cleavage)

Type | (Cleavage)

Appearance

Liquid

Liquid

UV Absorption Peaks

230 nm, 325 nm[5]

360 nm, 395 nm[5]

Key Features

High reactivity, low odor,
extremely low migration, good
solubility and stability.[3][6]

High reactivity (equal or
greater than TPO-L), low odor,

excellent low migration.[4][7]

Recommended Dosage

5-10% by weight

Not specified, but can be used
at approximately the same w/w

concentration as TPO.[8]

Performance in LED Curing Applications

While direct, side-by-side quantitative data from a single study is limited, the following

comparison is based on the characteristics described in technical literature.
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Performance Parameter

Omnipol 910

Omnipol TP

Curing Speed

Described as "very reactive".
[3][6] The aminoalkylphenone
structure is known for rapid

radical generation.

Described as "highly efficient"
with reactivity equal to or
greater than TPO-L.[4][7]

Depth of Cure

Suitable for through-cure
applications, particularly in

pigmented systems.[3]

Effective for through-cure.

Surface Cure

Suitable for surface cure.[3]

Not explicitly stated, but TPO-
based initiators are generally

good for surface cure.

Aminoalkylphenones can

sometimes contribute to

TPO-L based initiators are

Yellowing yellowing, though specific data )
) ) known for low yellowing.
for Omnipol 910 is not
available.
Extremely low migration levels Excellent low migration
Migration due to its polymeric nature.[3] properties, suitable for food

[6]

packaging.[4]

Suitability for Pigmented

Systems

Particularly useful in
pigmented printing inks due to

its strong UV-B absorption.[1]
[2]

Suitable for white and

pigmented systems.

Experimental Protocols

To provide a framework for direct comparison, the following are detailed experimental

methodologies for evaluating key performance parameters of photoinitiators in LED curing

applications.

Measurement of Curing Speed (Tack-Free Time)

Objective: To determine the time required for a coating to become tack-free upon exposure to a

specific LED light source.
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Apparatus:

LED curing lamp (e.g., 395 nm) with controlled intensity.

Drawdown bar for consistent film thickness.

Substrate (e.g., glass, metal, or paperboard).

Cotton ball or other suitable material to test for tackiness.

Timer.
Procedure:

o Prepare the formulation containing the photoinitiator (Omnipol 910 or Omnipol TP) at a
specified concentration in a suitable resin/monomer blend.

o Apply a thin film of the formulation onto the substrate using a drawdown bar to ensure
uniform thickness (e.g., 25 pm).

o Expose the coated substrate to the LED lamp at a fixed distance and intensity.
o Start the timer at the beginning of the exposure.
o Periodically (e.g., every 1-2 seconds), gently touch the surface with a fresh cotton ball.

o The tack-free time is the time at which the cotton ball no longer leaves any fibers on the
surface of the coating.

o Repeat the measurement at least three times for each photoinitiator and calculate the
average.

Determination of Depth of Cure

Objective: To measure the maximum thickness of a formulation that can be fully cured under
specific LED exposure conditions.

Apparatus:
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LED curing lamp (e.g., 395 nm).

Molds of varying depths (e.g., cylindrical molds).

Scraper or spatula.

Micrometer or caliper.

Procedure:

Prepare the formulations with Omnipol 910 and Omnipol TP.
 Fill molds of different known depths with the formulations.

o Expose the top surface of the formulation in each mold to the LED lamp for a fixed duration
and at a constant intensity.

o After exposure, remove the cured sample from the mold.
e Scrape away any uncured liquid resin from the bottom of the sample.

o Measure the thickness of the cured portion using a micrometer or caliper. This thickness
represents the depth of cure.

» Plot the depth of cure as a function of exposure time or energy.

Evaluation of Polymerization Kinetics using Real-Time
FTIR (RT-FTIR)

Objective: To monitor the rate of disappearance of reactive functional groups (e.g., acrylate
double bonds) during photopolymerization.[9][10][11][12][13]

Apparatus:
» Fourier Transform Infrared (FTIR) spectrometer equipped for real-time measurements.

o LED light source coupled to the sample compartment of the FTIR.
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e Sample holder (e.g., KBr plates).
Procedure:

e Place a small amount of the liquid formulation between two KBr plates to create a thin film of
known thickness.

e Place the sample in the FTIR spectrometer.
« Initiate simultaneous IR spectral acquisition and exposure to the LED light.

e Monitor the decrease in the absorbance of the characteristic peak for the reactive functional
group (e.g., ~1635 cm~1 for acrylate C=C stretching) over time.[11]

o Calculate the degree of conversion as a function of time using the initial and instantaneous
peak areas.

e The rate of polymerization can be determined from the slope of the conversion vs. time
curve.[9]

Analysis of Reaction Enthalpy by Photo-Differential
Scanning Calorimetry (Photo-DSC)

Objective: To measure the heat evolved during the photopolymerization reaction, which is
proportional to the extent of reaction.[14][15]

Apparatus:

 Differential Scanning Calorimeter (DSC) equipped with a UV/LED light source.

e DSC sample pans.

Procedure:

o Place a small, accurately weighed amount of the liquid formulation into a DSC pan.

e Place the pan in the DSC cell and allow it to equilibrate at a constant temperature under an
inert atmosphere (e.g., nitrogen).
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Expose the sample to the LED light source at a controlled intensity for a set period.

The DSC will record the heat flow as a function of time.

The total heat of polymerization (AH) is determined by integrating the area under the
exothermic peak.

The rate of heat evolution is proportional to the rate of polymerization.

Visualizations
Photoinitiation Mechanism

The following diagram illustrates the general mechanism of a Type | photoinitiator, which is
applicable to both Omnipol 910 and Omnipol TP. Upon absorption of LED light, the
photoinitiator molecule undergoes cleavage to form free radicals, which then initiate the
polymerization of monomers and oligomers.
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General Mechanism of Type | Photoinitiation
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Caption: General mechanism of Type | photoinitiators in LED curing.
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Experimental Workflow for Photoinitiator Comparison

The logical workflow for a comparative study of Omnipol 910 and Omnipol TP is outlined in the

diagram below.

Experimental Workflow for Photoinitiator Comparison

Formulation Preparation
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Caption: Workflow for comparing the performance of Omnipol 910 and Omnipol TP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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